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Compound of Interest

Compound Name: Piroxicam

Cat. No.: B610120 Get Quote

For immediate release: Researchers, scientists, and drug development professionals handling

piroxicam must adhere to strict disposal procedures to ensure laboratory safety, environmental

protection, and regulatory compliance. Piroxicam, a non-steroidal anti-inflammatory drug

(NSAID), is classified as a toxic substance and requires disposal as hazardous waste.

Improper disposal can lead to environmental contamination and potential harm to aquatic life.

This guide provides essential, step-by-step instructions for the proper disposal of piroxicam in

a laboratory setting, aligning with the Resource Conservation and Recovery Act (RCRA)

guidelines for hazardous waste management.

Hazardous Waste Determination
While piroxicam is not explicitly categorized as a P-listed or U-listed hazardous waste by the

Environmental Protection Agency (EPA), its Safety Data Sheet (SDS) indicates that it is "Toxic if

swallowed".[1][2][3][4] Furthermore, for transportation purposes, piroxicam is classified as a

"Toxic solid, organic, n.o.s." with a UN number of 2811 and a hazard class of 6.1.[4][5] This

classification strongly indicates that waste containing piroxicam should be managed as

hazardous waste due to its toxicity characteristic.

Laboratories are required to conduct a hazardous waste determination for all waste streams.[6]

[7][8] For piroxicam, this involves documenting the toxicological information from the SDS as

evidence of its hazardous nature.
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Step-by-Step Disposal Procedures
1. Segregation and Collection:

Isolate Piroxicam Waste: All materials contaminated with piroxicam, including unused or

expired pure piroxicam, contaminated labware (e.g., vials, pipettes, gloves), personal

protective equipment (PPE), and spill cleanup materials, must be segregated from non-

hazardous general waste.

Designated Hazardous Waste Container: Collect all piroxicam waste in a dedicated,

properly labeled, and sealed container. The container must be compatible with the waste and

prevent leakage.

2. Labeling:

Clear Identification: The waste container must be clearly labeled with the words "Hazardous

Waste."

Contents Description: The label must also include the chemical name "Piroxicam" and a

clear description of the contents (e.g., "Piroxicam contaminated debris").

3. Storage:

Secure and Ventilated Area: Store the sealed hazardous waste container in a designated,

secure, and well-ventilated area, away from incompatible materials.

Follow Accumulation Time Limits: Adhere to the hazardous waste accumulation time limits

set by the EPA and your state's environmental agency.

4. Disposal:

Licensed Hazardous Waste Vendor: Arrange for the pickup and disposal of the piroxicam
waste through a licensed hazardous waste disposal company.

Incineration: The recommended disposal method for pharmaceutical waste is incineration at

a permitted hazardous waste facility.[9] Dissolving or mixing the material with a combustible

solvent before incineration in a chemical incinerator equipped with an afterburner and

scrubber is a suggested method.[1]
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Do Not Dispose Down the Drain: Under no circumstances should piroxicam or materials

contaminated with it be disposed of down the drain or in the regular trash.[9] This practice

can lead to the contamination of water systems.

Environmental Impact and Degradation Data
Improper disposal of pharmaceuticals like piroxicam contributes to their presence in the

environment, particularly in water sources, which can have adverse effects on aquatic

organisms. The following table summarizes some of the available data on the environmental

presence and degradation of piroxicam.

Parameter Value Source

Concentration in Hospital

Wastewater

Mean concentration of 6.2 ±

2.5 μg/L has been reported in

hospital wastewater.

Degradation via Electron

Beam Irradiation

In a real wastewater sample,

degradation rates of 89.6%

were achieved under optimal

conditions.

Degradation via UV-activated

Persulfate

Using 250 mg/L sodium

persulfate at 40 °C, almost

complete degradation of 0.5

mg/L of piroxicam was

achieved in 30 minutes.

Piroxicam Disposal Workflow
The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of piroxicam waste in a laboratory setting.
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Piroxicam Disposal Workflow
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Caption: Piroxicam Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b610120?utm_src=pdf-body-img
https://www.benchchem.com/product/b610120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of piroxicam, minimizing risks to both human health and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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